Cas no 1478474-71-3 (1-bromo-2-(3,3-dimethylbutoxy)cyclohexane)

1-bromo-2-(3,3-dimethylbutoxy)cyclohexane structure
1478474-71-3 structure
Product Name:1-bromo-2-(3,3-dimethylbutoxy)cyclohexane
CAS No:1478474-71-3
MF:C12H23BrO
MW:263.214423418045
CID:6161368
PubChem ID:66224869
Update Time:2024-01-12

1-bromo-2-(3,3-dimethylbutoxy)cyclohexane Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-2-(3,3-dimethylbutoxy)cyclohexane
    • EN300-1134490
    • CS-0272714
    • 1478474-71-3
    • AKOS015568496
    • Inchi: 1S/C12H23BrO/c1-12(2,3)8-9-14-11-7-5-4-6-10(11)13/h10-11H,4-9H2,1-3H3
    • InChI Key: JJWBOHDHHWDWDV-UHFFFAOYSA-N
    • SMILES: BrC1CCCCC1OCCC(C)(C)C

Computed Properties

  • Exact Mass: 262.09323g/mol
  • Monoisotopic Mass: 262.09323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 9.2Ų

1-bromo-2-(3,3-dimethylbutoxy)cyclohexane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1134490-0.05g
1-bromo-2-(3,3-dimethylbutoxy)cyclohexane
1478474-71-3 95%
0.05g
$587.0 2023-10-26
Enamine
EN300-1134490-0.1g
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1478474-71-3 95%
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Enamine
EN300-1134490-0.25g
1-bromo-2-(3,3-dimethylbutoxy)cyclohexane
1478474-71-3 95%
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$642.0 2023-10-26
Enamine
EN300-1134490-0.5g
1-bromo-2-(3,3-dimethylbutoxy)cyclohexane
1478474-71-3 95%
0.5g
$671.0 2023-10-26
Enamine
EN300-1134490-1.0g
1-bromo-2-(3,3-dimethylbutoxy)cyclohexane
1478474-71-3
1g
$884.0 2023-05-23
Enamine
EN300-1134490-2.5g
1-bromo-2-(3,3-dimethylbutoxy)cyclohexane
1478474-71-3 95%
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$1370.0 2023-10-26
Enamine
EN300-1134490-5.0g
1-bromo-2-(3,3-dimethylbutoxy)cyclohexane
1478474-71-3
5g
$2566.0 2023-05-23
Enamine
EN300-1134490-10.0g
1-bromo-2-(3,3-dimethylbutoxy)cyclohexane
1478474-71-3
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$3807.0 2023-05-23
Enamine
EN300-1134490-1g
1-bromo-2-(3,3-dimethylbutoxy)cyclohexane
1478474-71-3 95%
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$699.0 2023-10-26
Enamine
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